3,17-Dipyrrolidin-1'-yl-5-delta(9,11)-androstene dimethiodide

• CAS No.: 79868-89-6
• Molecular Formula: C29H50I2N2
• Molecular Weight: 680.5 g/mol
• IUPAC Name: 1-[(3R,5R,8S,10S,13S,14S,17S)-10,13-dimethyl-3-(1-methylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-1-methylpyrrolidin-1-ium;diiodide
• InChI: InChI=1S/C29H50N2.2HI/c1-28-15-13-23(30(3)17-5-6-18-30)21-22(28)9-10-24-25-11-12-27(31(4)19-7-8-20-31)29(25,2)16-14-26(24)28;;/h14,22-25,27H,5-13,15-21H2,1-4H3;2*1H/q+2;;/p-2/t22-,23-,24+,25+,27+,28+,29+;;/m1../s1
• InChI Key: HNWZERWXVHYEQG-PTQRBVSASA-L
• SMILES: CC12CCC(CC1CCC3C2=CCC4(C3CCC4[N+]5(CCCC5)C)C)[N+]6(CCCC6)C.[I-].[I-]
• Isomeric SMILES: C[C@]12CC[C@H](C[C@H]1CC[C@@H]3C2=CC[C@]4([C@H]3CC[C@@H]4[N+]5(CCCC5)C)C)[N+]6(CCCC6)C.[I-].[I-]
• Synonyms: 3 alpha,17 beta-dipyrrolidin-1'-yl-5 beta-delta(9,11)-androstene dimethiodide; 3 alpha,5 beta,17 beta-dipyrandenium; 3,17-dipyrrolidin-1'-yl-5-delta(9,11)-androstene dimethiodide; 3,5,17-dipyrandenium

Description

3,17-Dipyrrolidin-1'-yl-5-delta(9,11)-androstene dimethiodide, also known as this compound, is a useful research compound. Its molecular formula is C29H50I2N2 and its molecular weight is 680.5 g/mol. The purity is usually 95%.
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